Ethyl 2-((2-((3-chlorophenyl)carbamoyl)benzofuran-3-yl)amino)-2-oxoacetate

• IUPAC Name: ethyl 2-[[2-[(3-chlorophenyl)carbamoyl]-1-benzofuran-3-yl]amino]-2-oxoacetate
• InChI: InChI=1S/C19H15ClN2O5/c1-2-26-19(25)18(24)22-15-13-8-3-4-9-14(13)27-16(15)17(23)21-12-7-5-6-11(20)10-12/h3-10H,2H2,1H3,(H,21,23)(H,22,24)
• InChI Key: DSVCURHKVOPMGP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)NC1=C(OC2=CC=CC=C21)C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C19H15ClN2O5
• Molecular Weight: 386.8 g/mol

Description

Ethyl 2-((2-((3-chlorophenyl)carbamoyl)benzofuran-3-yl)amino)-2-oxoacetate, also known as ECA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. ECA belongs to the class of compounds known as benzofurans, which are known to possess a wide range of biological activities. In

Scientific Research Applications

Synthesis and Potential Antimicrobial Applications

Research has explored the synthesis of new quinazolines and benzofuran derivatives as potential antimicrobial agents. For example, compounds synthesized from reactions involving chlorophenyl and benzofuran units have been screened for their antibacterial and antifungal activities, showing promise against a range of pathogens (Desai, Shihora, & Moradia, 2007). Similarly, benzofuran derivatives have been synthesized and tested for analgesic and antimicrobial efficacy, suggesting the therapeutic potential of such compounds (Rádl, Hezký, Konvička, & Krejci, 2000).

Materials Science and Dye Development

In the realm of materials science and dye development, compounds related to Ethyl 2-((2-((3-chlorophenyl)carbamoyl)benzofuran-3-yl)amino)-2-oxoacetate have been used to synthesize disperse dyes for textile applications. Studies have demonstrated the synthesis and complexation of such dyes with metals, showcasing their application properties on various fabrics and highlighting their good levelness and fastness properties (Abolude, Bello, Nkeonye, & Giwa, 2021).

Structural and Chemical Analysis

Additionally, research into the synthesis, characterization, and biological activities of new benzofuran derivatives emphasizes the broad applicability of these compounds in developing pharmaceutical agents with potential anti-HIV properties (Mubarak, Salih, Ayoub, Saadeh, & Al-Masoudi, 2007). Moreover, novel methods for synthesizing benzofuran and quinoline derivatives highlight the chemical versatility and potential for creating diverse biologically active compounds (Gao, Fu, Zhao, & Wang, 2017).